Cas no 2680531-51-3 (lithium(1+) 3-hydroxyoxetane-3-carboxylate)

• Product Name: lithium(1+) 3-hydroxyoxetane-3-carboxylate
• CAS No: 2680531-51-3
• MF: C₄H₇LiO₄
• MW: 126.03698182106
• MDL: MFCD34184074
• CID: 5652417
• PubChem ID: 155687254
• Update Time: 2025-06-14

lithium(1+) 3-hydroxyoxetane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 3-Oxetanecarboxylic acid, 3-hydroxy-, lithium salt (1:1)
• lithium(1+) 3-hydroxyoxetane-3-carboxylate

• MDL： MFCD34184074
• Inchi： 1S/C4H6O4.Li.H/c5-3(6)4(7)1-8-2-4;;/h7H,1-2H2,(H,5,6);;
• InChI Key： ZOSCXHOHNPKCIU-UHFFFAOYSA-N
• SMILES： C(C1(COC1)O)(=O)O.[LiH]

Additional information on lithium(1+) 3-hydroxyoxetane-3-carboxylate

Research Briefing on Lithium(1+) 3-hydroxyoxetane-3-carboxylate (CAS: 2680531-51-3) in Chemical Biology and Pharmaceutical Applications

Lithium(1+) 3-hydroxyoxetane-3-carboxylate (CAS: 2680531-51-3) is an emerging chemical entity of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique oxetane ring structure and lithium carboxylate moiety, has garnered attention due to its potential applications in drug discovery, prodrug design, and metabolic modulation. Recent studies have explored its role as a bioisostere for carboxylic acids, offering improved pharmacokinetic properties such as enhanced membrane permeability and metabolic stability compared to traditional carboxylate-containing molecules.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of lithium(1+) 3-hydroxyoxetane-3-carboxylate as a building block for novel kinase inhibitors. The research team incorporated this moiety into ATP-competitive inhibitors, observing a 40% improvement in cellular uptake compared to conventional carboxylate analogs while maintaining target affinity. The oxetane ring's constrained geometry was found to reduce off-target interactions, suggesting potential advantages for selective drug design.

In the realm of CNS drug development, preclinical studies have investigated the compound's ability to cross the blood-brain barrier (BBB). The lithium cation appears to facilitate transport via monocarboxylate transporters (MCTs), while the 3-hydroxyoxetane group confers resistance to esterase-mediated degradation. This dual mechanism makes the compound particularly interesting for neurological applications, with ongoing research exploring its use in GABA modulator prodrugs.

Recent synthetic advancements have improved the scalability of lithium(1+) 3-hydroxyoxetane-3-carboxylate production. A 2024 Nature Protocols publication detailed a three-step synthesis from commercially available oxetan-3-one, achieving 78% overall yield with excellent stereocontrol. This methodological breakthrough addresses previous challenges in large-scale preparation, enabling broader investigation of the compound's pharmaceutical potential.

Safety profiling studies indicate that lithium(1+) 3-hydroxyoxetane-3-carboxylate exhibits favorable toxicological properties at therapeutic concentrations. In vitro assays across various cell lines showed minimal cytotoxicity up to 1 mM, while in vivo rodent studies demonstrated rapid renal clearance without significant lithium accumulation. These findings support its consideration as a versatile pharmacophore for medicinal chemistry applications.

Looking forward, several pharmaceutical companies have included derivatives of lithium(1+) 3-hydroxyoxetane-3-carboxylate in their preclinical pipelines, particularly for inflammatory and oncological indications. The compound's ability to modulate protein-protein interactions through its unique electronic and steric properties continues to drive innovative research in structure-based drug design.